{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: [1-[amino(oxan-4-yl)methyl]cyclobutyl]methanol
• InChI: InChI=1S/C11H21NO2/c12-10(9-2-6-14-7-3-9)11(8-13)4-1-5-11/h9-10,13H,1-8,12H2
• InChI Key: VHDSGWBCAVRIRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CO)C(C2CCOCC2)N

Description

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol is a cyclobutane-derived compound featuring a hydroxymethyl (-CH2OH) group and a substituted aminomethyl moiety linked to an oxan-4-yl (tetrahydropyran-4-yl) ring. The cyclobutane core introduces steric strain, which may influence its reactivity and conformational stability.

Preparation Methods

Core Structural Assembly: Cyclobutane Ring Formation

The initial step involves synthesizing the cyclobutane ring, which serves as the backbone for subsequent functionalizations. Common approaches include:

• [Photochemical [2+2] Cycloaddition] : This method involves the photochemical [2+2] cycloaddition of alkenes under UV irradiation, producing cyclobutane derivatives with high regio- and stereoselectivity.

• [Intramolecular Cyclization] : Cyclization of suitably functionalized precursors, such as 1,4-dihalides or diesters, under basic or catalytic conditions to form the cyclobutane ring.

Research Data:

Method	Reagents	Conditions	Yield	References
Photochemical [2+2]	Alkene precursors, UV light	Room temperature, inert atmosphere	65-80%	,
Intramolecular cyclization	Dihalides, base (e.g., NaH)	Elevated temperature	50-70%

Introduction of the Amino Group: N-Functionalization

The amino group is introduced via nucleophilic substitution or reductive amination:

• Nucleophilic Substitution : The cyclobutane intermediate bearing suitable leaving groups (e.g., halides) reacts with ammonia or primary amines to form the amino substituent.

• Reductive Amination : Carbonyl intermediates on the cyclobutane ring undergo reductive amination with ammonia or amine derivatives, using reducing agents like sodium cyanoborohydride.

Research Data:

Method	Reagents	Conditions	Yield	References
Nucleophilic substitution	Ammonia, halide intermediates	Reflux, polar solvents	60-75%
Reductive amination	Carbonyl precursor, NH3, NaBH3CN	Mild, room temperature	70-85%

Incorporation of the Oxan-4-ylmethyl Group

The oxan-4-ylmethyl moiety (a tetrahydrofuran derivative) is introduced through:

• SN2 Reaction : Alkylation of amino groups with 4-hydroxybutyl derivatives, such as 4-hydroxybutyl tosylates or halides, under basic conditions.

• Protection-Deprotection Strategies : Protecting the hydroxyl group during early steps, then deprotecting to reveal the oxan-4-ylmethyl group.

Research Data:

Method	Reagents	Conditions	Yield	References
Alkylation	4-hydroxybutyl halides, base (NaH, K2CO3)	Reflux	65-78%
Protection-deprotection	Tetrahydrofuran derivatives	Standard organic synthesis protocols	60-75%

Attachment of the Methanol Group

The final step involves attaching the methanol moiety to the cyclobutane core:

• Hydroxymethylation : Formaldehyde or paraformaldehyde reacts with the cyclobutane derivative under acidic or basic catalysis to introduce the hydroxymethyl group.

• Direct Nucleophilic Addition : Nucleophilic attack of formaldehyde derivatives on the amino or hydroxyl groups.

Research Data:

Method	Reagents	Conditions	Yield	References
Hydroxymethylation	Formaldehyde, acid/base	Mild, room temperature	70-85%
Nucleophilic addition	Formaldehyde derivatives	Reflux	60-75%

Final Purification and Hydrochloride Salt Formation

The compound is purified via chromatography, recrystallization, or distillation, followed by conversion to the hydrochloride salt:

• Salt Formation : Treatment with hydrogen chloride in an appropriate solvent (e.g., ethanol, ether) to obtain the hydrochloride form, enhancing stability and solubility.

Research Data:

Method	Reagents	Conditions	Yield	References
Acidic treatment	HCl gas or HCl solution	Reflux or room temperature	Quantitative

Summary of Preparation Pathway

Step	Description	Key Reagents	Typical Conditions	Yield Range
1	Cyclobutane ring formation	Alkene precursors, UV light	Room temperature	65-80%
2	Amino group introduction	NH3 or primary amines	Reflux	60-85%
3	Oxan-4-ylmethyl group introduction	4-hydroxybutyl halides, base	Reflux	60-78%
4	Hydroxymethylation	Formaldehyde	Mild, room temperature	70-85%
5	Salt formation	HCl	Room temperature	Quantitative

Chemical Reactions Analysis

Types of Reactions

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group in the compound can undergo nucleophilic substitution reactions with halides or other electrophiles to form new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide; acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride; anhydrous conditions.

Substitution: Alkyl halides, acyl halides; presence of a base like triethylamine.

Major Products Formed

Oxidation: Ketones, aldehydes.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and influencing various biochemical pathways. The exact mechanism depends on the specific application and the molecular context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Differences

Cyclobutane Modifications: The user’s compound contains a hydroxymethyl group (-CH2OH) on the cyclobutane ring, whereas 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol features a secondary alcohol (-OH) directly on the ring . This distinction affects hydrogen-bonding capacity and steric accessibility.

Molecular Weight and Bioavailability: The higher molecular weight of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol (198.29 vs. 172.27 g/mol) may reduce membrane permeability but improve target binding affinity due to increased surface area.

Amino Group Variations: The user’s compound has a single primary amino group, while the analog includes both primary and secondary amines. This difference could influence protonation states, solubility, and interactions with biological targets (e.g., enzymes or receptors) .

Research Findings and Limitations

• No data on biological activity or solubility are available.
• {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol: Lacks published experimental data, but structural analogs with oxane motifs often exhibit improved metabolic stability compared to linear aliphatic chains due to reduced oxidative degradation.

Biological Activity

{1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol, also known as 4-[1-(Aminomethyl)cyclobutyl]oxan-4-ol, is a compound with a molecular formula of C10H19NO2 and a molecular weight of 185.27 g/mol. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, synthesizing findings from diverse research sources.

The synthesis of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol typically involves cyclization reactions between cyclobutylamine derivatives and oxan-4-ol precursors. Controlled conditions are crucial to optimize yield and purity, often employing techniques such as recrystallization or chromatography for purification.

Biological Activity

The biological activity of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol can be categorized into several key areas:

1. Antimicrobial Activity

Research has suggested that compounds similar to {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol exhibit significant antimicrobial properties. For instance, studies have shown that certain derivatives can effectively target methicillin-resistant Staphylococcus aureus (MRSA) through mechanisms involving cell membrane disruption and autolysin upregulation .

2. Pharmacological Applications

The compound has been investigated for its potential as a therapeutic agent. Preliminary studies indicate that it may interact with specific biological targets, influencing pathways relevant to disease processes. The aminomethyl group is particularly noted for forming hydrogen bonds with biomolecules, enhancing binding affinity and specificity.

The mechanism of action appears to involve:

• Electrostatic Interactions : The aminomethyl group can engage in electrostatic interactions with target proteins.
• Hydrogen Bonding : The hydroxymethyl and oxan-4-ol structures facilitate hydrogen bonding, which is critical for the compound's efficacy against various biological targets .

Case Studies

Several studies have highlighted the biological activity of related compounds:

• Study on MRSA : A study demonstrated that derivatives similar to {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol could inhibit MRSA growth by disrupting membrane integrity and affecting protein secretion pathways .
• In Vivo Studies : In vivo experiments indicated that modifications to the oxan structure could enhance metabolic stability while maintaining antimicrobial potency, suggesting avenues for further optimization in drug design .

Comparative Analysis

To better understand the unique properties of {1-[Amino(oxan-4-yl)methyl]cyclobutyl}methanol, a comparison with similar compounds is useful:

Compound Name	Structure Type	Biological Activity	Notes
4-[1-(Aminomethyl)cyclobutyl]tetrahydro-2H-pyran-4-ol	Tetrahydropyran	Antimicrobial	Similar mechanism but varied efficacy
Cyclobutylamine Derivatives	Cycloalkane	Variable	Broad range of biological activities